N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C21H17NO3/c23-21(20-15-24-18-13-7-8-14-19(18)25-20)22(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,20H,15H2
• InChI Key: JETAYAQTYKCPDR-UHFFFAOYSA-N
• SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4

Description

N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as benzodioxine carboxamide or BDA, and it has been found to have a variety of interesting properties that make it useful for a range of different applications.

Mechanism of Action

The mechanism of action of N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is complex and not fully understood. However, it is known that this compound acts as a potent inhibitor of certain enzymes that are involved in the regulation of neurotransmitter levels in the brain. This inhibition leads to an increase in the levels of certain neurotransmitters, which can have a variety of different effects on the brain and body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide are complex and not fully understood. However, it has been found to have a variety of interesting properties that make it useful for a range of different applications. For example, this compound has been found to have potent antioxidant and anti-inflammatory properties, which make it useful for the treatment of a variety of different diseases and conditions.

Advantages and Limitations for Lab Experiments

There are a number of advantages and limitations associated with the use of N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments. One of the main advantages of this compound is that it is relatively easy to synthesize and purify, which makes it a convenient compound to work with in the lab. However, one of the main limitations of this compound is that it can be difficult to work with in certain experimental settings, due to its complex mechanism of action and the variety of different effects that it can have on the brain and body.

Future Directions

There are a number of different future directions that could be pursued in the study of N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One of the most promising areas of research is in the development of new drugs and therapies that are based on the properties of this compound. Additionally, there is a need for further research into the mechanism of action of this compound, in order to better understand its effects on the brain and body. Finally, there is a need for further research into the potential applications of this compound in a variety of different fields, including neuroscience, pharmacology, and medicine.

Synthesis Methods

The synthesis of N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a complex process that requires a number of different steps. The most common method for synthesizing this compound involves the use of a palladium-catalyzed coupling reaction between two different starting materials. This reaction produces an intermediate compound, which is then treated with a variety of different reagents to produce the final product.

Scientific Research Applications

N,N-diphenyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research for this compound is in the field of neuroscience, where it has been found to be a potent inhibitor of certain enzymes that are involved in the regulation of neurotransmitter levels in the brain.